Cas no 848027-99-6 (6-tert-butylpyridine-2-carboxylic acid)
848027-99-6 structure
Product Name:6-tert-butylpyridine-2-carboxylic acid
CAS No:848027-99-6
MF:C10H13NO2
MW:179.215722799301
CID:822740
PubChem ID:20709529
Update Time:2025-04-19
6-tert-butylpyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(tert-Butyl)picolinic acid
- 6-tert-butylpicolinic acid
- 6-tert-butylpyridine-2-carboxylic acid
- CS-0343537
- DTXSID90609445
- SCHEMBL2627808
- AKOS022172035
- Z1255491592
- 6-(tert-Butyl)picolinicacid
- 848027-99-6
- EN300-149503
- AT13152
- MFCD11847510
-
- MDL: MFCD11847510
- Inchi: 1S/C10H13NO2/c1-10(2,3)8-6-4-5-7(11-8)9(12)13/h4-6H,1-3H3,(H,12,13)
- InChI Key: RQSBFPLFUAQEDT-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(C(C)(C)C)=N1)=O
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 50.2Ų
6-tert-butylpyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM178821-1g |
6-(tert-butyl)picolinic acid |
848027-99-6 | 95% | 1g |
$384 | 2022-06-10 | |
| Enamine | EN300-149503-0.05g |
6-tert-butylpyridine-2-carboxylic acid |
848027-99-6 | 95.0% | 0.05g |
$88.0 | 2025-02-21 | |
| Enamine | EN300-149503-0.1g |
6-tert-butylpyridine-2-carboxylic acid |
848027-99-6 | 95.0% | 0.1g |
$132.0 | 2025-02-21 | |
| Enamine | EN300-149503-0.25g |
6-tert-butylpyridine-2-carboxylic acid |
848027-99-6 | 95.0% | 0.25g |
$188.0 | 2025-02-21 | |
| Enamine | EN300-149503-0.5g |
6-tert-butylpyridine-2-carboxylic acid |
848027-99-6 | 95.0% | 0.5g |
$353.0 | 2025-02-21 | |
| Enamine | EN300-149503-1.0g |
6-tert-butylpyridine-2-carboxylic acid |
848027-99-6 | 95.0% | 1.0g |
$470.0 | 2025-02-21 | |
| Enamine | EN300-149503-2.5g |
6-tert-butylpyridine-2-carboxylic acid |
848027-99-6 | 95.0% | 2.5g |
$923.0 | 2025-02-21 | |
| Enamine | EN300-149503-5.0g |
6-tert-butylpyridine-2-carboxylic acid |
848027-99-6 | 95.0% | 5.0g |
$1364.0 | 2025-02-21 | |
| Enamine | EN300-149503-10.0g |
6-tert-butylpyridine-2-carboxylic acid |
848027-99-6 | 95.0% | 10.0g |
$2024.0 | 2025-02-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8190-1G |
6-tert-butylpyridine-2-carboxylic acid |
848027-99-6 | 95% | 1g |
¥ 2,263.00 | 2023-04-13 |
6-tert-butylpyridine-2-carboxylic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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